Cas no 1261979-03-6 (2-Methoxy-5-(3-trifluoromethylphenyl)phenol)

• Product Name: 2-Methoxy-5-(3-trifluoromethylphenyl)phenol
• CAS No: 1261979-03-6
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18315261
• CID: 2621663
• PubChem ID: 53221001
• Update Time: 2025-05-19

2-Methoxy-5-(3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 2-Methoxy-5-(3-trifluoromethylphenyl)phenol, 95%
• MFCD18315261
• 2-METHOXY-5-(3-TRIFLUOROMETHYLPHENYL)PHENOL
• DTXSID70685686
• 1261979-03-6
• 2-Methoxy-5-(3-trifluoromethylphenyl)phenol

• MDL： MFCD18315261
• Inchi： 1S/C14H11F3O2/c1-19-13-6-5-10(8-12(13)18)9-3-2-4-11(7-9)14(15,16)17/h2-8,18H,1H3
• InChI Key： UIPRLJDAKRRFJY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=C(C=1)O)OC)(F)F

Computed Properties

• Exact Mass: 268.07111408g/mol
• Monoisotopic Mass: 268.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methoxy-5-(3-trifluoromethylphenyl)phenol

Recent Advances in the Study of 2-Methoxy-5-(3-trifluoromethylphenyl)phenol (CAS: 1261979-03-6)

2-Methoxy-5-(3-trifluoromethylphenyl)phenol (CAS: 1261979-03-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications in the biomedical field.

The compound, characterized by its trifluoromethylphenyl and methoxy functional groups, has been investigated for its anti-inflammatory and anticancer properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-5-(3-trifluoromethylphenyl)phenol exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, research has also explored the anticancer potential of 2-Methoxy-5-(3-trifluoromethylphenyl)phenol. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. The study further elucidated the compound's ability to disrupt mitochondrial membrane potential and increase reactive oxygen species (ROS) production, leading to programmed cell death. These results underscore its potential as a chemotherapeutic agent or adjuvant therapy.

The synthesis and optimization of 2-Methoxy-5-(3-trifluoromethylphenyl)phenol have also been a focus of recent research. Advances in synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have improved the yield and purity of the compound, facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioactivity and selectivity, paving the way for the development of derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of 2-Methoxy-5-(3-trifluoromethylphenyl)phenol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrugs or nanoformulations to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, 2-Methoxy-5-(3-trifluoromethylphenyl)phenol (CAS: 1261979-03-6) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its multifaceted pharmacological effects, coupled with advances in synthetic chemistry, position it as a valuable scaffold for drug discovery. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.